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Cat. No.: B1204445 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to

Refrigerant Properties and Performance

The selection of a refrigerant is a critical decision in various scientific and industrial

applications, directly impacting equipment performance, energy consumption, and

environmental compliance. This guide provides a detailed comparative analysis of two widely

used hydrofluorocarbon (HFC) refrigerants: pentafluoroethane (HFC-125) and 1,1,1,2-

tetrafluoroethane (HFC-134a). This document synthesizes key physical, thermodynamic, and

performance data from experimental studies to offer an objective comparison for researchers,

scientists, and professionals in drug development and other fields requiring precise

temperature control.

Physical and Thermodynamic Properties: A Tabular
Comparison
The fundamental properties of a refrigerant dictate its behavior within a refrigeration cycle. The

following table summarizes the key physical and thermodynamic properties of HFC-125 and

HFC-134a.
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Property
Pentafluoroethane (HFC-
125)

1,1,1,2-Tetrafluoroethane
(HFC-134a)

Chemical Formula CHF₂CF₃ CH₂FCF₃

Molecular Weight ( g/mol ) 120.02[1][2] 102.03[3][4]

Boiling Point (°C at 1 atm) -48.1 to -48.5[1][2] -26.1 to -26.3[3][5][6]

Critical Temperature (°C) 66.02 to 66.3[1][2] 101.06 to 101.1[3][4]

Critical Pressure (kPa) 3592 to 3631[1][7] 4059.3 to 4067[3]

Ozone Depletion Potential

(ODP)
0[1] 0[4][5]

Global Warming Potential

(GWP, 100-yr)
3500[1] 1430[5][6]

Refrigerant Performance: Experimental Data
Insights
The performance of a refrigerant is primarily evaluated by its Coefficient of Performance (COP)

and refrigerating capacity. The COP represents the ratio of the desired cooling effect to the

work input required, signifying the system's energy efficiency. The refrigerating capacity

indicates the amount of heat a refrigerant can remove from the refrigerated space per unit of

time.

Experimental studies have shown distinct performance characteristics for HFC-125 and HFC-

134a. One study investigating various HFC refrigerants found that the calculated COP of HFC-

125 was the lowest among the tested refrigerants[8]. Another analysis of heat pumps using

HFC-125 mixtures indicated that under certain conditions, the COP could be lower than that of

systems using HFC-134a[2].

Regarding refrigerating capacity, a study on refrigerant mixtures revealed that a blend of R-32

and HFC-125 (50/50 wt%) exhibited a cooling capacity significantly larger than that of R-22. In

contrast, mixtures of R-32 and HFC-134a showed a lower cooling capacity than R-22[9]. This

suggests that HFC-125, particularly in blends, can offer higher refrigerating capacity compared

to HFC-134a.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://www.researchgate.net/publication/360608411_Performance_assessment_of_heat_pumps_using_HFC125HCs_mixtures
https://www.semanticscholar.org/paper/Performance-Analysis-of-Vapour-Compression-Systems-Tiwari-Barode/3b3abd7f363c7e2d6dcd443ca2bb6ae36004168d
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1147&context=icec
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://www.researchgate.net/publication/360608411_Performance_assessment_of_heat_pumps_using_HFC125HCs_mixtures
https://www.semanticscholar.org/paper/Performance-Analysis-of-Vapour-Compression-Systems-Tiwari-Barode/3b3abd7f363c7e2d6dcd443ca2bb6ae36004168d
https://www.researchgate.net/publication/390556292_Exergy_analysis_and_performance_evaluation_of_a_vapor_compression_refrigeration_system_using_R-134a_R-600a_and_R-125
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=2474&context=iracc
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://www.researchgate.net/publication/360608411_Performance_assessment_of_heat_pumps_using_HFC125HCs_mixtures
https://www.semanticscholar.org/paper/Performance-Analysis-of-Vapour-Compression-Systems-Tiwari-Barode/3b3abd7f363c7e2d6dcd443ca2bb6ae36004168d
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1147&context=icec
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://psecommunity.org/wp-content/plugins/wpor/includes/file/2304/LAPSE-2023.28256-1v1.pdf
https://www.semanticscholar.org/paper/Performance-Analysis-of-Vapour-Compression-Systems-Tiwari-Barode/3b3abd7f363c7e2d6dcd443ca2bb6ae36004168d
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1147&context=icec
https://www.researchgate.net/publication/390556292_Exergy_analysis_and_performance_evaluation_of_a_vapor_compression_refrigeration_system_using_R-134a_R-600a_and_R-125
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=3112&context=iracc
https://www.researchgate.net/publication/390556292_Exergy_analysis_and_performance_evaluation_of_a_vapor_compression_refrigeration_system_using_R-134a_R-600a_and_R-125
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=2474&context=iracc
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1176&context=iracc
https://www.researchgate.net/publication/360608411_Performance_assessment_of_heat_pumps_using_HFC125HCs_mixtures
https://docs.lib.purdue.edu/cgi/viewcontent.cgi?article=1226&context=iracc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the comparative performance of HFC-125 and HFC-134a

based on available experimental data.

Performance Metric
Pentafluoroethane (HFC-
125)

1,1,1,2-Tetrafluoroethane
(HFC-134a)

Coefficient of Performance

(COP)

Generally lower than HFC-

134a.[8]

Generally higher than HFC-

125.[2]

Refrigerating Capacity
Can be higher, especially in

blends.[9]

Generally lower than HFC-125,

particularly in similar blend

compositions.[9]

Experimental Protocols for Refrigerant Performance
Evaluation
The evaluation of refrigerant performance is conducted using standardized experimental

setups and methodologies, often guided by standards from organizations like the American

Society of Heating, Refrigerating and Air-Conditioning Engineers (ASHRAE). A typical

experimental protocol for determining the COP and refrigerating capacity of a refrigerant in a

vapor-compression refrigeration system involves the following key steps:

Test Apparatus: A standard vapor-compression refrigeration test rig is utilized. This setup

typically includes a compressor, a condenser, an expansion valve, and an evaporator. The

system is instrumented with sensors to measure temperature, pressure, and mass flow rate

at various points in the refrigeration cycle.

Calorimeter: The refrigerating effect is measured using a calorimeter. The evaporator is

placed inside an insulated chamber where a known amount of heat is introduced, typically

through electric heaters. By measuring the power input to the heaters, the heat absorbed by

the refrigerant (refrigerating capacity) can be accurately determined.

Instrumentation and Data Acquisition:

Temperature: High-precision thermocouples or resistance temperature detectors (RTDs)

are placed at the inlet and outlet of each major component (compressor, condenser,
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evaporator, and expansion valve).

Pressure: Pressure transducers are installed at the same locations as the temperature

sensors to measure the refrigerant pressure.

Mass Flow Rate: A Coriolis mass flow meter is typically used to measure the mass flow

rate of the refrigerant circulating through the system.

Power Consumption: A wattmeter is used to measure the electrical power consumed by

the compressor motor.

Test Procedure:

The refrigeration system is charged with the refrigerant under investigation (either HFC-

125 or HFC-134a).

The system is operated until it reaches a steady state, meaning that the temperatures,

pressures, and flow rates remain constant over time.

Once at a steady state, data from all the sensors are recorded for a specified period.

The test is repeated under various operating conditions (e.g., different evaporating and

condensing temperatures) to evaluate the refrigerant's performance across a range of

applications.

Data Analysis:

Refrigerating Capacity (Qe): Calculated from the energy balance on the calorimeter or

from the mass flow rate and the change in enthalpy of the refrigerant across the

evaporator.

Compressor Work (Wc): Calculated from the measured electrical power input to the

compressor, taking into account the motor efficiency.

Coefficient of Performance (COP): Calculated as the ratio of the refrigerating capacity to

the compressor work (COP = Qe / Wc).
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ASHRAE standards, such as ASHRAE Standard 23.1 for positive displacement refrigerant

compressors and condensing units, provide detailed guidelines for these testing procedures to

ensure accuracy and comparability of results.

Visualizing the Comparative Analysis
The following diagram illustrates the logical workflow for the comparative analysis of HFC-125

and HFC-134a, from their fundamental properties to their performance and environmental

impact.
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Click to download full resolution via product page

Caption: Comparative analysis workflow for HFC-125 and HFC-134a.

Conclusion
The choice between pentafluoroethane (HFC-125) and 1,1,1,2-tetrafluoroethane (HFC-134a)

as a refrigerant depends on the specific requirements of the application. HFC-134a generally
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offers a higher Coefficient of Performance, indicating better energy efficiency. Conversely,

HFC-125, particularly when used in refrigerant blends, can provide a higher refrigerating

capacity, making it suitable for applications requiring rapid and powerful cooling.

From an environmental standpoint, both refrigerants have a zero Ozone Depletion Potential.

However, HFC-125 has a significantly higher Global Warming Potential than HFC-134a, a

critical factor to consider in light of increasing environmental regulations. Researchers and

scientists must weigh these performance and environmental trade-offs to select the most

appropriate refrigerant for their specific needs, ensuring both operational effectiveness and

environmental responsibility.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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